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Compound of Interest

Compound Name: 5-Methoxy-2-nitrobenzaldehyde

Cat. No.: B189176

Material Safety Data Sheet: 5-Methoxy-2-
nitrobenzaldehyde

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
properties of 5-Methoxy-2-nitrobenzaldehyde (CAS No. 20357-24-8). The information is
intended to guide laboratory personnel in the safe use and management of this compound.

Chemical Identification and Physical Properties

5-Methoxy-2-nitrobenzaldehyde is an aromatic organic compound with the chemical formula
CsH7NOa4.[1][2] It is recognized under various synonyms, including 2-Formyl-4-
methoxynitrobenzene and 3-Formyl-4-nitroanisole.[2]

Table 1: Physicochemical Properties of 5-Methoxy-2-nitrobenzaldehyde
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Property Value Source(s)
CAS Number 20357-24-8 [1]
Molecular Formula CsH7NOa4 [1][2]
Molecular Weight 181.15 g/mol [1]
Appearance Solid

Melting Point Data not available [3]

Boiling Point Data not available [3]

Density Data not available [3]

Flash Point Not applicable

Solubility Data not available

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 5-Methoxy-2-nitrobenzaldehyde is classified as a hazardous substance.[4] The

primary hazards are related to skin, eye, and respiratory irritation.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)
Skin H315: Causes skin
o 2 N [4]
corrosion/irritation irritation
Serious eye H319: Causes serious
N 2A N [4]
damage/eye irritation eye irritation
Specific target organ
o ] H335: May cause
toxicity — single 3 ) o [4]
respiratory irritation
exposure
GHS Pictograms:
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Warning

The following diagram illustrates the logical relationship of the GHS hazard classifications.
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Caption: GHS Hazard Classification for 5-Methoxy-2-nitrobenzaldehyde.

Toxicological Information

Detailed toxicological studies, such as the determination of LD50 (median lethal dose) and
LC50 (median lethal concentration), for 5-Methoxy-2-nitrobenzaldehyde are not readily
available in the reviewed literature.[5] The primary health effects are considered to be irritation
to the skin, eyes, and respiratory system upon direct contact or inhalation.[4]

Table 3: Summary of Toxicological Data
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. Route of .
Endpoint Species Value Source(s)
Exposure
Acute Toxicity )
Oral Not reported No data available [5]
(LD50)
Acute Toxicity ,
Dermal Not reported No data available [5]
(LD50)
Acute Toxicity ) )
Inhalation Not reported No data available [5]

(LC50)

Handling, Storage, and Personal Protective
Equipment

Safe handling and storage are crucial to minimize exposure and ensure laboratory safety.

Handling

e Handle in a well-ventilated area to avoid dust formation and inhalation.[5]
e Avoid contact with skin and eyes.[5]

o Use non-sparking tools and prevent electrostatic discharge.[5]

Storage

o Store in a tightly closed container.
o Keep in a dry, cool, and well-ventilated place.

» The storage class for this chemical is 11: Combustible Solids.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling this compound.

Table 4. Recommended Personal Protective Equipment
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Protection Type Specification Source(s)

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [5]
EN 166 (EU) or NIOSH (US).

Fire/flame resistant and
Skin Protection impervious clothing. Chemical [5]

impermeable gloves.

If exposure limits are exceeded
Respiratory Protection or irritation is experienced, use  [5]

a full-face respirator.

The following workflow illustrates the recommended personal protective equipment for handling
5-Methoxy-2-nitrobenzaldehyde.
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Handling 5-Methoxy-
2-nitrobenzaldehyde

Is appropriate PPE worn?

Starting Materials: Workup:
- 5-hydroxy-2-nitrobenzaldehyde - Concentrate
- lodomethane > - Partition (EtOAc/Water)
- Potassium carbonate - Wash (Brine)
- DMF - Dry (Na2S04)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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